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Compound of Interest

Compound Name: BMAP-28

Cat. No.: B15579250

Introduction

BMAP-28 (Bovine Myeloid Antimicrobial Peptide-28) is a potent, 28-amino acid cationic
antimicrobial peptide belonging to the cathelicidin family, first identified in bovine neutrophils.[1]
It exhibits broad-spectrum activity against a range of Gram-positive and Gram-negative
bacteria, including antibiotic-resistant strains, as well as fungi.[1][2] The primary mechanism of
action involves the disruption and permeabilization of microbial cell membranes.[1]
Furthermore, BMAP-28 has been shown to induce cell death in mammalian cells, including
tumor cell lines, by interacting with the mitochondrial permeability transition pore, highlighting
its potential therapeutic applications beyond antimicrobial activity.[3][4] This document provides
detailed protocols for the solid-phase peptide synthesis (SPPS), purification, and
characterization of BMAP-28, along with methods for evaluating its biological activity.

BMAP-28 Peptide Profile
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Characteristic Description

Sequence GGLRSLGRKILRAWKKYGPIIVPIIRI-NH2
Molecular Formula C149H267N47029

Molecular Weight 3071.9 g/mol

Family Cathelicidin

Source Bovine Myeloid Cells

Cationic, Amphipathic, a-helical N-terminus,
Key Features ) ]
Hydrophobic C-terminus

l. Solid-Phase Peptide Synthesis (SPPS) of BMAP-28

The synthesis of BMAP-28 is efficiently achieved using Fmoc (9-fluorenylmethyloxycarbonyl)
based solid-phase peptide synthesis. This methodology involves the stepwise addition of
Fmoc-protected amino acids to a growing peptide chain anchored to an insoluble resin support.

Workflow for BMAP-28 Solid-Phase Peptide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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